Cas no 91971-26-5 (Benzoic acid, 2-(2-hydroxyethoxy)-, ethyl ester)

• Product Name: Benzoic acid, 2-(2-hydroxyethoxy)-, ethyl ester
• CAS No: 91971-26-5
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 2814504
• PubChem ID: 12219553
• Update Time: 2025-04-21

Benzoic acid, 2-(2-hydroxyethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID00481017
• 91971-26-5
• A1-05690
• Benzoic acid, 2-(2-hydroxyethoxy)-, ethyl ester
• Ethyl 2-(2-hydroxyethoxy)benzoate

• Inchi： 1S/C11H14O4/c1-2-14-11(13)9-5-3-4-6-10(9)15-8-7-12/h3-6,12H,2,7-8H2,1H3
• InChI Key： OSTPPPKMSVFESB-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 210.08920892Da
• Monoisotopic Mass: 210.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų